Cas no 2098015-53-1 (2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2098015-53-1
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 5724806
• PubChem ID: 121213704
• Update Time: 2025-10-31

2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• 2098015-53-1
• F2198-5362
• AKOS026724175
• 2-[4-(cyanomethyl)-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
• 1H-Pyrazole-1-acetic acid, 4-(cyanomethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)7-5(1-2-12)3-14(13-7)4-6(15)16/h3H,1,4H2,(H,15,16)
• InChI Key： OQSJTUBHMRFUIG-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=CN(CC(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 233.04121093g/mol
• Monoisotopic Mass: 233.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 385.4±42.0 °C(Predicted)
• pka: 3.40±0.10(Predicted)

Additional information on 2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid

2-(4-(Cyanomethyl)-3-(Trifluoromethyl)-1H-Pyrazol-1-yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2098015-53-1, commonly referred to as 2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their role in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a cyanomethyl group at the 4-position and a trifluoromethyl group at the 3-position, with an acetic acid moiety attached at the 1-position. These substituents confer the molecule with distinct electronic and steric properties, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The cyanomethyl group in this compound is known to enhance the molecule's ability to form hydrogen bonds, which is crucial for interactions with biological targets. Meanwhile, the trifluoromethyl group contributes to the molecule's lipophilicity and stability, making it more suitable for pharmacological applications. Researchers have explored the use of this compound in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its medicinal applications, 2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid has shown promise in agrochemical research. Its ability to modulate plant growth regulators and pest control agents has been extensively studied. Recent advancements in green chemistry have emphasized the importance of sustainable synthesis methods for such compounds. Scientists have developed eco-friendly routes to synthesize this compound using microwave-assisted reactions and enzymatic catalysis, reducing the environmental footprint associated with traditional synthetic methods.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the pyrazole ring followed by substitution reactions to introduce the cyanomethyl and trifluoromethyl groups. The final step involves coupling the acetic acid moiety to complete the structure. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards for both research and commercial purposes.

From a structural standpoint, the pyrazole ring serves as a versatile scaffold for attaching various functional groups. The presence of electron-withdrawing groups like trifluoromethyl enhances the ring's reactivity, making it more amenable to further modifications. This flexibility has enabled scientists to explore a wide range of derivatives, each with unique properties tailored for specific applications.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the behavior of this compound at molecular levels. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins, helping researchers design more effective drug candidates. These computational studies have been complemented by experimental validations, ensuring that theoretical predictions align with real-world observations.

In terms of toxicity and safety profiles, studies have shown that 2-(4-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid exhibits low toxicity at therapeutic doses, making it a safer option for pharmaceutical applications. However, further long-term studies are required to fully assess its safety profile and potential side effects.

Looking ahead, the demand for pyrazole derivatives is expected to grow as industries increasingly seek innovative solutions in healthcare and agriculture. The unique combination of functional groups in this compound positions it as a valuable asset in both academic research and industrial development.